Cas no 872613-62-2 (N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide)

• Product Name: N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• CAS No: 872613-62-2
• MF: C₂₁H₁₇N₃O₂S
• MW: 375.443583250046
• CID: 6173650
• PubChem ID: 7205231
• Update Time: 2025-08-05

N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• AKOS024617606
• SR-01000909530-1
• F1885-0111
• 872613-62-2
• N-[[5-(naphthalen-1-ylmethylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl]benzamide
• N-((5-((naphthalen-1-ylmethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide
• N-[(5-{[(naphthalen-1-yl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide
• SR-01000909530

• Inchi： 1S/C21H17N3O2S/c25-20(16-8-2-1-3-9-16)22-13-19-23-24-21(26-19)27-14-17-11-6-10-15-7-4-5-12-18(15)17/h1-12H,13-14H2,(H,22,25)
• InChI Key： GLNAMLZWBXPTFB-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CNC(C2C=CC=CC=2)=O)O1)CC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 375.10414797g/mol
• Monoisotopic Mass: 375.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 93.3Ų

Additional information on N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide

Professional Introduction to N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS No. 872613-62-2)

N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 872613-62-2, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a benzamide moiety linked to an oxadiazole ring. The oxadiazole ring itself is a key pharmacophore that contributes to the compound's unique biological properties. Specifically, the presence of the naphthalen-1-ylmethylsulfanyl group introduces a sulfur atom into the molecular framework, which can interact with biological targets in diverse ways. This structural feature has been explored in recent research for its potential role in modulating enzyme activity and cellular signaling pathways.

In the realm of pharmaceutical development, the benzamide moiety is particularly noteworthy. Benzamides are well-known for their role as bioactive molecules, often serving as intermediates in the synthesis of drugs with analgesic, anti-inflammatory, and neuroprotective properties. The incorporation of the oxadiazole ring into this framework suggests that N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide may exhibit similar pharmacological effects, though its exact mechanisms remain under investigation.

Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer effects. The oxadiazole ring's ability to engage with various biological targets makes it a valuable scaffold for drug design. In particular, the sulfur-containing substituents on the oxadiazole ring have been found to enhance binding affinity and selectivity towards specific enzymes and receptors.

The naphthalenylmethylsulfanyl group further adds to the complexity of this compound's structure. Naphthalene derivatives are known for their stability and versatility in drug development. The sulfur atom in this group can form hydrogen bonds and participate in π-stacking interactions with biological targets, which may contribute to the compound's binding affinity and efficacy. This feature has been particularly interesting for researchers exploring novel ways to interact with biological systems.

One of the most compelling aspects of N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide is its potential as a lead compound for further drug development. The combination of structural elements that have demonstrated biological activity suggests that this compound could be modified to enhance its pharmacological properties. Researchers are currently exploring various synthetic strategies to optimize the molecule's potency and selectivity.

For instance, computational modeling has been employed to understand how different substituents on the oxadiazole ring influence binding interactions with biological targets. These studies have provided valuable insights into how structural modifications can be made to improve drug-like properties such as solubility, metabolic stability, and pharmacokinetics. By leveraging computational tools alongside experimental data, scientists are able to design more effective derivatives of this compound.

The benzamide moiety also presents opportunities for further exploration. Modifications to this group can alter the compound's solubility and bioavailability, which are critical factors in drug development. Additionally, different benzamide derivatives have been shown to exhibit distinct pharmacological profiles, suggesting that subtle changes in structure can significantly impact biological activity.

In conclusion, N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS No. 872613-62-2) is a promising compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further study and development. As research continues to uncover new applications for this molecule and related derivatives, it is likely that N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide will play an important role in the discovery of novel therapeutic agents.